methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid
Overview
Description
The compound contains an azetidine ring, which is a four-membered cyclic amine, and a 1,2,3-triazole ring, which is a five-membered ring containing two carbon atoms and three nitrogen atoms . It also contains a carboxylate ester group (COOCH3) and is associated with trifluoroacetic acid, a strong acid .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the azetidine and triazole rings in separate steps, followed by the introduction of the carboxylate group. The exact methods would depend on the starting materials and the specific conditions required .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the azetidine and triazole rings, along with the carboxylate ester group. The trifluoroacetate would likely be present as a counterion .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the azetidine and triazole rings, as well as the carboxylate ester group. The azetidine ring is known to be reactive due to ring strain, while the triazole ring can participate in various reactions due to the presence of multiple nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the azetidine and triazole rings, as well as the carboxylate ester group and the trifluoroacetate ion. These groups could affect properties such as solubility, melting point, boiling point, and stability .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate, trifluoroacetic acid involves the reaction of azetidine-3-carboxylic acid with sodium azide to form the corresponding azide. The azide is then reacted with ethyl propiolate to form the 1,2,3-triazole ring. The resulting compound is then esterified with methanol to form the final product, which is then treated with trifluoroacetic acid to form the trifluoroacetate salt.", "Starting Materials": [ "Azetidine-3-carboxylic acid", "Sodium azide", "Ethyl propiolate", "Methanol", "Trifluoroacetic acid" ], "Reaction": [ "Azetidine-3-carboxylic acid is reacted with sodium azide in DMF to form the corresponding azide.", "The azide is then reacted with ethyl propiolate in the presence of copper(I) iodide and sodium ascorbate to form the 1,2,3-triazole ring.", "The resulting compound is then esterified with methanol in the presence of sulfuric acid to form the final product, methyl 2-(azetidin-3-yl)-2H-1,2,3-triazole-4-carboxylate.", "The final product is then treated with trifluoroacetic acid to form the trifluoroacetate salt." ] } | |
| 2613385-63-8 | |
Molecular Formula |
C9H11F3N4O4 |
Molecular Weight |
296.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
